Cas no 1375068-80-6 (5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole)

• Product Name: 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole
• CAS No: 1375068-80-6
• MF: C₁₂H₁₂BrF₂N₃
• MW: 316.144588470459
• MDL: MFCD22205775
• CID: 2772206
• PubChem ID: 70699861
• Update Time: 2025-10-29

5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-cyclohexyl-6,7-difluorobenzotriazole
• 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole;
• 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole
• 5-Bromo-1-cyclohexyl-6,7-difluoro-1H-benzotriazole
• 1375068-80-6
• MFCD22205775
• BS-25335
• DTXSID60742974

• MDL： MFCD22205775
• Inchi： 1S/C12H12BrF2N3/c13-8-6-9-12(11(15)10(8)14)18(17-16-9)7-4-2-1-3-5-7/h6-7H,1-5H2
• InChI Key： HGNWQMYWHZERSB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1)N=NN2C1CCCCC1)F)F

Computed Properties

• Exact Mass: 315.01800
• Monoisotopic Mass: 315.01827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 3.97720

Additional information on 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole

Introduction to 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole (CAS No. 1375068-80-6)

5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole (CAS No. 1375068-80-6) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole class, a family of molecules known for their broad spectrum of biological activities. The structural features of this compound, including the presence of bromine and fluorine substituents, as well as the cyclohexyl group, contribute to its unique chemical properties and potential applications in drug development.

The bromine atom in the molecule enhances its reactivity, making it a valuable intermediate in organic synthesis. Similarly, the fluoro substituents at the 6 and 7 positions introduce electronic and steric effects that can modulate the biological activity of the compound. The cyclohexyl group provides steric hindrance and can influence the compound's solubility and metabolic stability. These structural elements make 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in benzotriazole derivatives due to their potential as antimicrobial, antiviral, and anticancer agents. The benzotriazole core structure is known to exhibit significant biological activity by interacting with various biological targets. The introduction of halogen atoms such as bromine and fluorine can enhance the binding affinity of these compounds to their target proteins or enzymes. This has led to extensive research into modifying benzotriazole derivatives to improve their pharmacological properties.

One of the most compelling aspects of 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole is its versatility in drug design. The presence of multiple functional groups allows for further chemical modification, enabling researchers to fine-tune its biological activity. For instance, the bromine atom can be used for cross-coupling reactions, which are commonly employed in the synthesis of complex pharmaceutical molecules. The fluorine substituents can enhance metabolic stability and improve oral bioavailability.

Recent studies have highlighted the potential of benzotriazole derivatives in addressing emerging infectious diseases. The rise of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Benzotriazole compounds have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis and other critical metabolic pathways. The structural modifications introduced in 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole may enhance its efficacy against resistant strains by improving target specificity.

The fluoro substituents at positions 6 and 7 play a crucial role in modulating the electronic properties of the molecule. Fluorine atoms are known to be capable of inducing conformational changes in nearby functional groups, which can significantly impact the compound's biological activity. Additionally, fluorine atoms can influence the compound's interaction with enzymes by altering its lipophilicity and polarizability. These effects make 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole a fascinating subject for further investigation.

Another area of interest is the potential application of this compound in cancer therapy. Benzotriazole derivatives have been shown to exhibit antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. The structural features of 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole, particularly the presence of bromine and fluorine atoms, may enhance its ability to interact with cancer-specific targets. This has led to several preclinical studies exploring its potential as an anticancer agent.

The synthesis of 5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromine and fluorine substituents necessitates specialized synthetic techniques such as halogen exchange reactions and cross-coupling reactions. Advanced spectroscopic methods like NMR and mass spectrometry are essential for characterizing the compound's structure and purity.

In conclusion,5-Bromo-1-cyclohexyl-6,7-difluoro-1,2,3-benzotriazole (CAS No. 1375068-80-6) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for drug development across various therapeutic areas. Further research is needed to fully elucidate its biological activity and explore its potential applications in medicine.